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CAS No.: 123774-72-1

Cat. No.: B1166983

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing in vivo microdialysis for the

accurate measurement of extracellular gamma-aminobutyric acid (GABA) release in preclinical

research. Detailed protocols for surgical procedures, microdialysis sampling, and sample

analysis are provided, along with a summary of expected quantitative data and key

considerations for experimental design and data interpretation.

Introduction
In vivo microdialysis is a powerful technique for sampling and quantifying endogenous

substances from the extracellular fluid of living tissues, particularly in the brain.[1][2] This

method allows for the continuous monitoring of neurotransmitter levels in specific brain regions

of freely moving animals, providing valuable insights into neurochemical dynamics associated

with physiological processes, pathological conditions, and pharmacological interventions.[1]

Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the central

nervous system, and alterations in its extracellular levels are implicated in numerous
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neurological and psychiatric disorders.[3] Measuring extracellular GABA provides a direct

assessment of the balance between GABAergic release, uptake, and metabolism.

Applications
Neuropharmacology: Elucidate the mechanisms of action of novel therapeutic agents

targeting the GABAergic system.[1]

Drug Discovery and Development: Assess the in vivo potency and efficacy of compounds

designed to modulate GABAergic neurotransmission.[1]

Disease Models: Investigate alterations in GABAergic signaling in animal models of epilepsy,

anxiety, depression, and other neurological disorders.

Physiological Studies: Examine the role of GABA in regulating neuronal circuits during

specific behaviors or in response to physiological stimuli.

Quantitative Data Summary
The following tables summarize representative quantitative data obtained from in vivo

microdialysis studies measuring extracellular GABA in rats. These values can serve as a

reference for expected basal concentrations and the magnitude of responses to

pharmacological challenges.

Table 1: Basal Extracellular GABA Concentrations in Different Rat Brain Regions

Brain Region
Basal GABA Concentration
(nM)

Reference(s)

Ventral Tegmental Area (VTA) 4.6 ± 1.1 to 44.4 ± 1.9 [4][5][6]

Dorsal Striatum 12.9 ± 2.2 to 14.5 ± 2.2 [5][6]

Nucleus Accumbens ~50 - 83.5 ± 12.9

Striatum 80 ± 10 [7]

Table 2: Effects of Pharmacological Manipulations on Extracellular GABA
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Brain Region
Pharmacologic
al Agent

Dose/Concentr
ation

Change in
Extracellular
GABA

Reference(s)

Ventral

Tegmental Area

(VTA)

Nipecotic Acid

(GABA uptake

inhibitor)

50 µM (in

perfusate)

Increase to 170 ±

4 nM
[4]

Striatum Amphetamine
20 µg/µL (in

perfusate)

Increase to 670 ±

140 nM
[7]

Substantia Nigra

Reticulata
Nipecotic Acid

0.5 mmol/l (in

perfusate)
~4-fold increase

Substantia Nigra

Reticulata
Potassium (K+)

60 mmol/l (in

perfusate)

~4.5-fold

increase

Signaling Pathway
The following diagram illustrates the key components of the GABAergic signaling pathway,

including the synthesis, release, reuptake, and degradation of GABA.
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Caption: GABAergic signaling pathway.

Experimental Workflow
The diagram below outlines the major steps involved in conducting an in vivo microdialysis

experiment for measuring extracellular GABA.
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Caption: In vivo microdialysis workflow.
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Experimental Protocols
Protocol 1: Stereotaxic Surgery for Guide Cannula
Implantation in Rats
This protocol details the surgical procedure for implanting a guide cannula to allow for

subsequent insertion of a microdialysis probe into a specific brain region.[8][9][10][11]

Materials:

Male Sprague-Dawley or Wistar rats (250-350 g)

Anesthetic (e.g., isoflurane or ketamine/xylazine cocktail)

Stereotaxic apparatus

Surgical tools (scalpel, forceps, retractors, drill)

Guide cannula and dummy cannula

Jeweler's screws

Dental cement

Antiseptic solution and sterile saline

Heating pad

Procedure:

Anesthesia and Preparation: Anesthetize the rat and place it in the stereotaxic frame. Shave

the scalp and clean the area with an antiseptic solution. Maintain the animal's body

temperature at 37°C using a heating pad.

Exposing the Skull: Make a midline incision on the scalp to expose the skull. Use retractors

to hold the skin apart and clean the skull surface of any connective tissue.
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Leveling the Skull: Adjust the incisor bar to ensure the skull is level (i.e., the dorsal-ventral

coordinates for bregma and lambda are the same).

Determining Coordinates: Identify bregma and use a rat brain atlas to determine the

stereotaxic coordinates (anterior-posterior, medial-lateral, and dorsal-ventral) for the target

brain region.

Craniotomy: Drill a small burr hole at the determined coordinates, being careful not to

damage the underlying dura mater.

Durotomy: Carefully open the dura mater using a fine-gauge needle or forceps.

Cannula Implantation: Slowly lower the guide cannula to the predetermined dorsal-ventral

coordinate.

Fixation: Secure the guide cannula to the skull using 2-3 jeweler's screws and dental

cement.

Dummy Cannula Insertion: Insert a dummy cannula into the guide cannula to prevent

blockage.

Post-operative Care: Administer post-operative analgesics and allow the animal to recover

for 3-5 days before the microdialysis experiment.

Protocol 2: In Vivo Microdialysis and Sample Collection
This protocol describes the procedure for conducting the microdialysis experiment and

collecting samples for GABA analysis.[12]

Materials:

Rat with implanted guide cannula

Microdialysis probe (e.g., 1 mm membrane length)

Microinfusion pump

Fraction collector or microcentrifuge tubes
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Artificial cerebrospinal fluid (aCSF)

Connecting tubing (e.g., FEP tubing)

Procedure:

Probe Insertion: Gently restrain the rat and remove the dummy cannula. Slowly insert the

microdialysis probe into the guide cannula.

Connecting the System: Connect the probe's inlet tubing to a syringe on the microinfusion

pump and the outlet tubing to a collection vial. Place the animal in a freely moving system.

Perfusion and Equilibration: Begin perfusing the probe with aCSF at a constant flow rate

(e.g., 1 µL/min). Allow the system to equilibrate for at least 60-90 minutes to establish a

stable baseline.

Baseline Sample Collection: Collect 3-4 baseline dialysate samples at regular intervals (e.g.,

every 20 minutes). Store samples immediately at -80°C until analysis.

Pharmacological/Behavioral Stimulation: Administer the test compound (e.g., via the

perfusion fluid, systemically, or locally) or introduce the behavioral paradigm.

Post-Stimulation Sample Collection: Continue collecting dialysate samples at the same

intervals for a predetermined period following the stimulation.

Histological Verification: At the end of the experiment, euthanize the animal and perfuse the

brain. Section the brain and stain to verify the correct placement of the microdialysis probe.

Protocol 3: HPLC with Fluorescence Detection for GABA
Quantification
This protocol outlines a common and sensitive method for quantifying GABA in microdialysate

samples using high-performance liquid chromatography (HPLC) with fluorescence detection

after pre-column derivatization with o-phthaldialdehyde (OPA).[3][5][6]

Materials:
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HPLC system with a fluorescence detector

Reversed-phase C18 column

OPA derivatization reagent (OPA and a thiol, such as 2-mercaptoethanol or sulfite, in borate

buffer)

Mobile phase (e.g., sodium acetate buffer with methanol)

GABA standards

Microdialysate samples

Procedure:

Preparation of Standards: Prepare a series of GABA standards of known concentrations in

aCSF.

Derivatization: Mix a small volume of the standard or sample with the OPA derivatizing

reagent. The reaction is typically rapid.

HPLC Analysis:

Inject a fixed volume of the derivatized standard or sample onto the HPLC column.

Separate the OPA-derivatized GABA from other components using an isocratic or gradient

elution with the mobile phase.

Detect the fluorescent derivative using an excitation wavelength of approximately 330-360

nm and an emission wavelength of approximately 450-460 nm. Note that optimized

parameters of λex=220 nm and λem=385 nm have been reported for OPA/sulfite

derivatives for increased sensitivity.[3][6]

Quantification:

Generate a standard curve by plotting the peak area of the GABA standards against their

known concentrations.
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Determine the concentration of GABA in the microdialysate samples by comparing their

peak areas to the standard curve.

Important Considerations
Probe Recovery: The recovery of the microdialysis probe (the ratio of the concentration in

the dialysate to the actual extracellular concentration) should be determined in vitro and, if

possible, in vivo to allow for accurate estimation of absolute extracellular concentrations.

Origin of Extracellular GABA: It is important to note that basal extracellular GABA levels

measured by microdialysis may not solely reflect synaptic release and can be influenced by

glial uptake and metabolism.[13][14]

Temporal Resolution: Microdialysis has a relatively low temporal resolution (typically

minutes), which may not capture very rapid changes in GABA release.[15]

Analytical Sensitivity: The low basal concentrations of GABA in the extracellular fluid

necessitate a highly sensitive analytical method for accurate quantification.[3]

Chromatography: Proper chromatographic separation is critical to avoid co-elution of GABA

with other endogenous compounds that may interfere with its detection.[16]

By following these detailed protocols and considering the key experimental variables,

researchers can effectively utilize in vivo microdialysis to gain valuable insights into the

dynamics of extracellular GABA in the brain, thereby advancing our understanding of

GABAergic neurotransmission in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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